Cas no 40890-01-5 (3-chloro-6-(4-fluorophenoxy)-Pyridazine)

3-chloro-6-(4-fluorophenoxy)-Pyridazine structure
40890-01-5 structure
Product Name:3-chloro-6-(4-fluorophenoxy)-Pyridazine
CAS No:40890-01-5
MF:C10H6ClFN2O
MW:224.618844509125
CID:1112175
PubChem ID:46202485
Update Time:2025-04-20

3-chloro-6-(4-fluorophenoxy)-Pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-(4-fluorophenoxy)-Pyridazine
    • 3-chloro-6-(4-fluorophenoxy)pyridazine
    • AKOS009038565
    • 40890-01-5
    • DB-379009
    • Inchi: 1S/C10H6ClFN2O/c11-9-5-6-10(14-13-9)15-8-3-1-7(12)2-4-8/h1-6H
    • InChI Key: VYVZEJMATPZZDT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)OC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 224.0152687g/mol
  • Monoisotopic Mass: 224.0152687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35Ų
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